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Compound of Interest

Compound Name:
O-Methyl-O-(N-

Butylfluorescein)phosphate

Cat. No.: B562090 Get Quote

Essential Safety and Handling Guide for O-
Methyl-O-(N-Butylfluorescein)phosphate
For Research Use Only. Not intended for diagnostic or therapeutic use.

This document provides immediate safety, operational, and disposal guidance for researchers,

scientists, and drug development professionals handling O-Methyl-O-(N-
Butylfluorescein)phosphate (CAS 887406-94-2). The toxicological properties of this

compound have not been fully investigated. Therefore, it should be handled with the utmost

care, assuming it is hazardous. The following recommendations are based on best practices for

handling chemicals with unknown hazards and data from structurally similar compounds.

Chemical and Physical Properties
Property Value

CAS Number 887406-94-2[1]

Molecular Formula C25H23O8P[1]

Molecular Weight 482.42 g/mol [1]
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While a specific Safety Data Sheet (SDS) for O-Methyl-O-(N-Butylfluorescein)phosphate is

not readily available, information from a structurally similar compound, 3-O-Methylfluorescein

phosphate cyclohexylammonium salt, suggests that it should be considered a hazardous

substance.[2] The primary hazards are likely to be:

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin. May cause skin irritation.

Eye Contact: May cause eye irritation. Direct contact may cause transient discomfort,

tearing, or redness.[2]

Ingestion: May be harmful if swallowed.

Precautionary Statements:

Category Statement

Prevention

Wash face, hands, and any exposed skin

thoroughly after handling. Do not eat, drink, or

smoke when using this product. Wear protective

gloves, protective clothing, eye protection, and

face protection. Avoid breathing dust, fume, gas,

mist, vapors, or spray.

Response

If on skin: Wash with plenty of soap and water. If

in eyes: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. If inhaled: Remove

person to fresh air and keep comfortable for

breathing. If swallowed: Call a poison center or

doctor if you feel unwell. Rinse mouth.

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Disposal
Dispose of contents/container to an approved

waste disposal plant.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling this compound due to the unknown

specific hazards.

Protection Type Recommended Equipment

Eye/Face Protection
Wear safety glasses with side shields or

goggles.

Skin Protection

Wear protective gloves (nitrile rubber,

polychloroprene, butyl rubber, or

fluorocaoutchouc are suggested for similar dry

solids) and a lab coat.[2] Ensure gloves are

inspected before use and replaced if

contaminated.[2]

Respiratory Protection

If engineering controls are insufficient to

maintain airborne concentrations below

exposure limits (if established), or if irritation is

experienced, use a NIOSH/MSHA-approved

respirator.

Hand Hygiene
Wash hands thoroughly with soap and water

after handling and before leaving the laboratory.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Designate a specific area for handling, such as a chemical fume hood.

Ensure all necessary PPE is available and in good condition.

Have spill cleanup materials readily accessible.

Review the experimental protocol and this safety guide.

Handling:
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Work within a properly functioning chemical fume hood to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Use appropriate tools (spatulas, etc.) to handle the solid material.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Spill Response:

Minor Spill:

Alert others in the area.

Wearing appropriate PPE, clean up the spill immediately.

For a solid spill, carefully sweep or scoop up the material and place it in a sealed

container for disposal. Avoid generating dust.

Clean the spill area with an appropriate solvent and then with soap and water.

Major Spill:

Evacuate the immediate area.

Alert your supervisor and institutional safety office.

Prevent the spread of the spill.

Follow institutional procedures for major chemical spills.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.

Unused Material: If recycling is not an option, the material should be disposed of as

hazardous waste. Consult your institution's environmental health and safety office for specific

guidance.
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Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with the chemical should be collected in a designated, sealed hazardous

waste container.

Liquid Waste: Solutions containing this compound should be collected in a designated

hazardous waste container. Do not pour down the drain.
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Safe Handling Workflow for O-Methyl-O-(N-Butylfluorescein)phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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